Cas no 1421441-62-4 (2-(4-acetylphenoxy)-N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}acetamide)

• Product Name: 2-(4-acetylphenoxy)-N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}acetamide
• CAS No: 1421441-62-4
• MF: C₁₉H₁₈N₂O₃S₂
• MW: 386.487822055817
• CID: 6216526
• PubChem ID: 71795382
• Update Time: 2025-10-28

2-(4-acetylphenoxy)-N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-acetylphenoxy)-N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}acetamide
• VU0542222-1
• 2-(4-ACETYLPHENOXY)-N-{[4-METHYL-2-(THIOPHEN-2-YL)-1,3-THIAZOL-5-YL]METHYL}ACETAMIDE
• F6261-0650
• 1421441-62-4
• 2-(4-acetylphenoxy)-N-[(4-methyl-2-thiophen-2-yl-1,3-thiazol-5-yl)methyl]acetamide
• AKOS024546201
• 2-(4-acetylphenoxy)-N-((4-methyl-2-(thiophen-2-yl)thiazol-5-yl)methyl)acetamide

• Inchi： 1S/C19H18N2O3S2/c1-12-17(26-19(21-12)16-4-3-9-25-16)10-20-18(23)11-24-15-7-5-14(6-8-15)13(2)22/h3-9H,10-11H2,1-2H3,(H,20,23)
• InChI Key： XNYKGWBSBSJMMO-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CS2)=NC(C)=C1CNC(COC1C=CC(C(C)=O)=CC=1)=O

Computed Properties

• Exact Mass: 386.07588479g/mol
• Monoisotopic Mass: 386.07588479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 125Ų

Additional information on 2-(4-acetylphenoxy)-N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}acetamide

Professional Introduction to Compound with CAS No. 1421441-62-4 and Product Name: 2-(4-acetylphenoxy)-N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}acetamide

The compound with the CAS number 1421441-62-4 and the product name 2-(4-acetylphenoxy)-N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and promising biological activities. The molecular structure incorporates several key functional groups, including an acetylphenoxy moiety and a thiazole ring system, which are known to contribute to its pharmacological properties.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug development. The thiazole scaffold, in particular, has been extensively studied for its role in various therapeutic applications. In the case of this compound, the presence of a 4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl group adds a layer of complexity that may influence its interactions with biological targets. This structural motif is reminiscent of several known bioactive molecules, suggesting potential applications in areas such as anti-inflammatory and antimicrobial therapies.

The acetylphenoxy group in the molecule is another critical feature that contributes to its pharmacological profile. This group is often found in drugs due to its ability to enhance binding affinity and metabolic stability. The combination of the acetylphenoxy and thiazole components may lead to synergistic effects, improving the overall efficacy of the compound. Studies have shown that similar structural motifs can modulate enzyme activity and signal transduction pathways, making this compound a promising candidate for further investigation.

In the context of contemporary pharmaceutical research, there is a growing interest in developing small molecules that can interact with multiple targets simultaneously. The compound under discussion exhibits characteristics that make it a candidate for such multitarget engagement. The presence of both the thiazole and acetylphenoxy groups suggests potential interactions with enzymes and receptors involved in various disease pathways. This dual functionality could be exploited to develop drugs with enhanced therapeutic benefits and reduced side effects.

Moreover, the incorporation of a thiophenyl ring into the molecular structure adds another dimension to its potential biological activity. Thiophene derivatives are well-documented for their role in medicinal chemistry, particularly due to their ability to cross the blood-brain barrier and interact with central nervous system (CNS) targets. The specific arrangement of atoms in this compound may influence its pharmacokinetic properties, making it an attractive candidate for CNS-related therapies.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging tools such as molecular docking and quantum mechanical calculations, scientists can gain insights into how this compound might interact with biological targets at the molecular level. Preliminary simulations suggest that the compound could bind effectively to several key enzymes and receptors, potentially leading to therapeutic effects.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques has allowed chemists to construct the complex framework efficiently. Key intermediates such as 4-acetylphenoxyamine and 4-methylthiophene derivatives play crucial roles in building up the final structure. The synthesis process also highlights the importance of green chemistry principles, as efforts have been made to minimize waste and improve atom economy.

As research progresses, additional derivatives of this compound are being explored to further refine its pharmacological properties. By modifying specific functional groups or introducing new ones, scientists aim to enhance its potency, selectivity, and bioavailability. Such modifications are essential for translating laboratory findings into viable drug candidates suitable for clinical use.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for studying enzyme mechanisms and developing novel chemical probes. Researchers are particularly interested in how it interacts with enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. Understanding these interactions could pave the way for new therapeutic strategies targeting these conditions.

In conclusion, the compound with CAS number 1421441-62-4, named 2-(4-acetylphenoxy)-N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}acetamide, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a compelling subject for further research. As scientists continue to explore its potential applications and optimize its synthesis, this compound could play a crucial role in developing new treatments for various diseases.